Cas no 2138104-90-0 (2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane)

• Product Name: 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane
• CAS No: 2138104-90-0
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 6264087
• PubChem ID: 165511332
• Update Time: 2025-11-01

2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane
• 2138104-90-0
• EN300-1167991
• 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C12H15N3O4S/c16-15(17)10-1-3-11(4-2-10)20(18,19)14-8-12(9-14)5-6-13-7-12/h1-4,13H,5-9H2
• InChI Key： BKDSLTKNKPMMTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC2(CNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane

Introduction to 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138104-90-0)

2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138104-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The core structure of 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane features a spirocyclic framework with a diazaspiro ring system, which is further functionalized with a 4-nitrobenzenesulfonyl group. The presence of the nitro group and the sulfonyl moiety imparts specific chemical and biological properties to the molecule, including enhanced solubility and reactivity.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities. The unique structure of 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has been shown to exhibit promising pharmacological effects, making it a subject of interest for further research and development.

In terms of its chemical synthesis, 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane can be synthesized through a multi-step process involving the formation of the spirocyclic core followed by functionalization with the 4-nitrobenzenesulfonyl group. The synthetic route typically involves the use of advanced organic chemistry techniques such as ring-closing metathesis (RCM) and Suzuki coupling reactions to achieve high yields and purity.

The biological evaluation of 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has revealed its potential as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and colitis.

Furthermore, preliminary in vitro studies have demonstrated that 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane exhibits antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral replication processes, making it a promising candidate for further investigation as an antiviral agent.

In the context of cancer research, 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has shown potential as an anticancer agent by inducing apoptosis in cancer cells. Studies have indicated that this compound can selectively target cancer cells while sparing normal cells, thereby minimizing side effects associated with conventional chemotherapy.

The pharmacokinetic properties of 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane have also been evaluated to assess its suitability for clinical applications. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and therapeutic efficacy.

To further explore the therapeutic potential of 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane, ongoing research is focused on optimizing its structure through medicinal chemistry approaches to enhance its potency and selectivity. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models of various diseases.

In conclusion, 2-(4-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138104-90-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and drug discovery.